Cas no 6654-67-7 (1,3,5,7-Naphthalenetetrasulfonic acid)

1,3,5,7-Naphthalenetetrasulfonic acid structure
6654-67-7 structure
Product Name:1,3,5,7-Naphthalenetetrasulfonic acid
CAS No:6654-67-7
MF:C10H8O12S4
MW:448.423318862915
CID:396175
PubChem ID:3015249
Update Time:2025-04-19

1,3,5,7-Naphthalenetetrasulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,7-Naphthalenetetrasulfonic acid
    • naphthalene-1,3,5,7-tetrasulfonic acid
    • SCHEMBL3899723
    • DTXSID00388476
    • 6654-67-7
    • SITVNOOPPBSYNB-UHFFFAOYSA-N
    • Inchi: 1S/C10H8O12S4/c11-23(12,13)5-1-7-8(10(3-5)26(20,21)22)2-6(24(14,15)16)4-9(7)25(17,18)19/h1-4H,(H,11,12,13)(H,14,15,16)(H,17,18,19)(H,20,21,22)
    • InChI Key: SITVNOOPPBSYNB-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C2C(=CC(=CC2=1)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 447.88984
  • Monoisotopic Mass: 447.89
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 873
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 251Ų

Experimental Properties

  • PSA: 217.48
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